Cas no 2229407-60-5 (2-(1,2,2,2-tetrafluoroethyl)azetidine)

• Product Name: 2-(1,2,2,2-tetrafluoroethyl)azetidine
• CAS No: 2229407-60-5
• MF: C₅H₇F₄N
• MW: 157.109395265579
• CID: 6077912
• PubChem ID: 165864306
• Update Time: 2025-10-28

2-(1,2,2,2-tetrafluoroethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,2,2-tetrafluoroethyl)azetidine
• EN300-1958640
• 2229407-60-5

• Inchi： 1S/C5H7F4N/c6-4(5(7,8)9)3-1-2-10-3/h3-4,10H,1-2H2
• InChI Key： BMQICRGPCRUXHH-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1CCN1

Computed Properties

• Exact Mass: 157.05146188g/mol
• Monoisotopic Mass: 157.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Additional information on 2-(1,2,2,2-tetrafluoroethyl)azetidine

Introduction to 2-(1,2,2,2-tetrafluoroethyl)azetidine (CAS No. 2229407-60-5)

2-(1,2,2,2-tetrafluoroethyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 2229407-60-5, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a perfluoroalkyl group at the 1-position of the azetidine ring introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural features of 2-(1,2,2,2-tetrafluoroethyl)azetidine contribute to its distinct chemical behavior. The perfluoroethyl group enhances lipophilicity while maintaining stability under a range of conditions, which is crucial for biological activity. This balance between lipophilicity and stability has positioned the compound as an attractive scaffold for drug design and development. Recent advancements in computational chemistry have enabled more precise modeling of its interactions with biological targets, further elucidating its potential in medicinal chemistry.

In the realm of drug discovery, azetidine derivatives have been extensively studied due to their ability to mimic natural amino acid structures while incorporating additional functional groups for modularity. The fluorine atoms in the perfluoroethyl side chain not only improve metabolic stability but also influence electronic distributions across the molecule. These properties are particularly valuable in designing molecules with enhanced binding affinity and selectivity towards therapeutic targets.

Recent research has highlighted the utility of fluorinated azetidines in developing novel antibiotics and antiviral agents. The unique electronic environment created by the perfluoro group can disrupt hydrogen bonding networks in biological systems, leading to potent inhibition of pathogenic enzymes. For instance, studies have demonstrated that fluorinated azetidines exhibit promising activity against bacterial enzymes involved in cell wall biosynthesis, offering a potential alternative to conventional antibiotics.

The synthesis of 2-(1,2,2,2-tetrafluoroethyl)azetidine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorous chemistry techniques, have been employed to streamline the process. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring scalability for industrial applications.

From a pharmacokinetic perspective, the fluorinated nature of CAS No. 2229407-60-5 contributes to prolonged circulation times by reducing enzymatic degradation. This property is particularly advantageous for drugs that require sustained therapeutic levels. Additionally, fluorine atoms can improve pharmacokinetic profiles through modulation of solubility and binding affinity interactions with biological macromolecules.

The potential applications of 2-(1,2,2,2-tetrafluoroethyl)azetidine extend beyond antibiotic development. Its structural motif has been explored in designing kinase inhibitors and other enzyme-targeting molecules. Kinases play critical roles in cellular signaling pathways associated with various diseases, including cancer and inflammatory disorders. By leveraging the unique properties of this compound, researchers aim to develop selective inhibitors that disrupt aberrant signaling networks without affecting normal cellular processes.

In conclusion, 2229407-60-5 represents a significant advancement in fluorinated heterocyclic chemistry with broad implications for pharmaceutical innovation. Its structural versatility and favorable physicochemical properties make it a valuable building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications, 1 , 1 , tetrafluoroethyl)azetidine will likely remain at the forefront of medicinal chemistry investigations.